molecular formula C18H19N5O3 B2713911 2-[[1-(1-Methyl-6-oxopyridazine-3-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile CAS No. 2380033-82-7

2-[[1-(1-Methyl-6-oxopyridazine-3-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile

Cat. No.: B2713911
CAS No.: 2380033-82-7
M. Wt: 353.382
InChI Key: WKUVHHZDTJJZBH-UHFFFAOYSA-N
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Description

The compound “2-[[1-(1-Methyl-6-oxopyridazine-3-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile” is a complex organic molecule that contains several functional groups and rings, including a pyridazine ring and a piperidine ring . Pyridazine and pyridazinone derivatives have been shown to have a wide range of pharmacological activities .


Synthesis Analysis

While specific synthesis methods for this compound are not available, piperidine derivatives are among the most important synthetic fragments for designing drugs . Various synthetic approaches have been applied in preparing pharmacologically active decorated diazines .


Molecular Structure Analysis

The compound contains a pyridazine ring, which is a heterocycle that contains two adjacent nitrogen atoms . It also contains a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms .

Scientific Research Applications

Synthesis and Structural Analysis

Pyridine derivatives have been synthesized through various methods, demonstrating the versatility of pyridine chemistry. For instance, Cetina et al. (2010) synthesized three pyridine derivatives and analyzed their structures using IR, electronic spectroscopy, UV–vis absorption, and fluorescence spectroscopy. These compounds showed different emission spectra in both protic and aprotic solvents, indicating the effect of substituents on their optical properties, which could be crucial for developing fluorescent markers or probes in biological and material sciences (Cetina, Tranfić, Sviben, & Jukić, 2010).

Biological Activities

The antimicrobial and anticancer properties of pyridine derivatives have also been explored. Elewa et al. (2021) synthesized new pyridines from 2, 3-dihydro-2-oxo-4-phenyl-6-(thien-2-yl) pyridine-3-carbonitrile and evaluated their antibacterial and antitumor activities. These studies provide a foundation for the potential use of pyridine derivatives, including the compound , in the development of new therapeutic agents (Elewa, Abdelhamid, Hamed, & Mansour, 2021).

Material Science Applications

In addition to biological applications, pyridine derivatives have been investigated for their potential use in material science. Zong and Thummel (2005) discussed the synthesis of dinuclear complexes with pyridine derivatives, showcasing their application in water oxidation processes. This illustrates the compound's potential in catalysis and energy conversion technologies, which are crucial for sustainable energy solutions (Zong & Thummel, 2005).

Properties

IUPAC Name

2-[[1-(1-methyl-6-oxopyridazine-3-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19N5O3/c1-22-17(24)5-4-15(21-22)18(25)23-8-2-3-14(11-23)12-26-16-9-13(10-19)6-7-20-16/h4-7,9,14H,2-3,8,11-12H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WKUVHHZDTJJZBH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=O)C=CC(=N1)C(=O)N2CCCC(C2)COC3=NC=CC(=C3)C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19N5O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

353.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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